7-APB (hydrochloride)
7-APB (hydrochloride)
7-APB is a derivative of the designer drug 6-APB (Item No. 11079), also known as benzo fury, and is a stimulant and entactogen belonging to the amphetamine and the phenethylamine classes. It is an analog of MDA (Item No. 11554) where the 3,4-methylenedioxyphenyl ring system has been replaced with a benzofuran ring. This product is intended for forensic purposes.
Brand Name:
Vulcanchem
CAS No.:
286834-86-4
VCID:
VC0158448
InChI:
InChI=1S/C11H13NO.ClH/c1-8(12)7-10-4-2-3-9-5-6-13-11(9)10;/h2-6,8H,7,12H2,1H3;1H
SMILES:
CC(CC1=CC=CC2=C1OC=C2)N.Cl
Molecular Formula:
C11H14ClNO
Molecular Weight:
211.69 g/mol
7-APB (hydrochloride)
CAS No.: 286834-86-4
Reference Standards
VCID: VC0158448
Molecular Formula: C11H14ClNO
Molecular Weight: 211.69 g/mol
| CAS No. | 286834-86-4 |
|---|---|
| Product Name | 7-APB (hydrochloride) |
| Molecular Formula | C11H14ClNO |
| Molecular Weight | 211.69 g/mol |
| IUPAC Name | 1-(1-benzofuran-7-yl)propan-2-amine;hydrochloride |
| Standard InChI | InChI=1S/C11H13NO.ClH/c1-8(12)7-10-4-2-3-9-5-6-13-11(9)10;/h2-6,8H,7,12H2,1H3;1H |
| Standard InChIKey | OENDNRHBWDLDMM-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC=CC2=C1OC=C2)N.Cl |
| Canonical SMILES | CC(CC1=CC=CC2=C1OC=C2)N.Cl |
| Description | 7-APB is a derivative of the designer drug 6-APB (Item No. 11079), also known as benzo fury, and is a stimulant and entactogen belonging to the amphetamine and the phenethylamine classes. It is an analog of MDA (Item No. 11554) where the 3,4-methylenedioxyphenyl ring system has been replaced with a benzofuran ring. This product is intended for forensic purposes. |
| Synonyms | 7-(2-Aminopropyl)Benzofuran |
| Reference | 1.Stanczuk, A.,Morris, N.,Gardner, E.A., et al. Identification of (2-aminopropyl)benzofuran (APB) phenyl ring positional isomers in internet purchased products. Drug Test.Anal. 5(4), 270-276 (2013). |
| PubChem Compound | 10130547 |
| Last Modified | Nov 11 2021 |
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